REACTION_CXSMILES
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[BH4-].[Li+].Cl[Si](C)(C)C.[NH2:8][CH:9]([C:13]1[CH:18]=[CH:17][CH:16]=[C:15]([F:19])[C:14]=1[CH3:20])[C:10](O)=[O:11]>C1COCC1>[NH2:8][CH:9]([C:13]1[CH:18]=[CH:17][CH:16]=[C:15]([F:19])[C:14]=1[CH3:20])[CH2:10][OH:11] |f:0.1|
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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[BH4-].[Li+]
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Name
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Quantity
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25 mL
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Type
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reactant
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Smiles
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Cl[Si](C)(C)C
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Name
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Quantity
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48.9 mL
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Type
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solvent
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Smiles
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C1CCOC1
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Name
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Quantity
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7.1 g
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Type
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reactant
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Smiles
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NC(C(=O)O)C1=C(C(=CC=C1)F)C
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Control Type
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UNSPECIFIED
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Setpoint
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0 °C
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Type
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CUSTOM
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Details
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stirring
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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CUSTOM
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Details
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rose transiently to 45° C
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Type
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CUSTOM
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Details
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The ice bath was removed
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Type
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CUSTOM
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Details
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The mixture was quenched by dropwise addition of methanol (20 ml)
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Type
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CONCENTRATION
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Details
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concentrated in vacuo
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Type
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WASH
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Details
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washed with 2 N aq NaOH
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Type
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CUSTOM
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Details
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The phases were separated
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Type
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EXTRACTION
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Details
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the aqueous phase was extracted with ethyl acetate
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Type
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DRY_WITH_MATERIAL
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Details
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The combined organic phases were dried over sodium sulphate
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Type
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CONCENTRATION
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Details
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concentrated in vacuo
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Reaction Time |
90 min |
Name
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Type
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product
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Smiles
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NC(CO)C1=C(C(=CC=C1)F)C
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Type | Value | Analysis |
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AMOUNT: MASS | 1.83 g | |
YIELD: PERCENTYIELD | 28% | |
YIELD: CALCULATEDPERCENTYIELD | 27.9% |
Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |